N-2-adamantyl-3-[(2,4-dihydroxybenzoyl)hydrazono]butanamide

• IUPAC Name: N-[(E)-[4-(2-adamantylamino)-4-oxobutan-2-ylidene]amino]-2,4-dihydroxybenzamide
• InChI: InChI=1S/C21H27N3O4/c1-11(23-24-21(28)17-3-2-16(25)10-18(17)26)4-19(27)22-20-14-6-12-5-13(8-14)9-15(20)7-12/h2-3,10,12-15,20,25-26H,4-9H2,1H3,(H,22,27)(H,24,28)/b23-11+
• InChI Key: KVXWLEBDIZZKSN-FOKLQQMPSA-N
• Canonical SMILES: CC(=NNC(=O)C1=C(C=C(C=C1)O)O)CC(=O)NC2C3CC4CC(C3)CC2C4
• Isomeric SMILES: C/C(=N\NC(=O)C1=C(C=C(C=C1)O)O)/CC(=O)NC2C3CC4CC(C3)CC2C4
• Molecular Formula: C21H27N3O4
• Molecular Weight: 385.5 g/mol

Description

N-2-adamantyl-3-[(2,4-dihydroxybenzoyl)hydrazono]butanamide, also known as ADB-H, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic benefits. ADB-H belongs to the class of hydrazones, which are known for their diverse biological activities. In

Mechanism of Action

The mechanism of action of N-2-adamantyl-3-[(2,4-dihydroxybenzoyl)hydrazono]butanamide is not fully understood, but it is believed to act through multiple pathways. N-2-adamantyl-3-[(2,4-dihydroxybenzoyl)hydrazono]butanamide has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and α-glucosidase, which are involved in the progression of various diseases. It also regulates the expression of genes involved in cell cycle regulation, apoptosis, and inflammation.
Biochemical and Physiological Effects
N-2-adamantyl-3-[(2,4-dihydroxybenzoyl)hydrazono]butanamide has been found to have several biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation, which are implicated in the development of various diseases. N-2-adamantyl-3-[(2,4-dihydroxybenzoyl)hydrazono]butanamide also regulates glucose metabolism and insulin secretion, which makes it a potential antidiabetic agent. Additionally, N-2-adamantyl-3-[(2,4-dihydroxybenzoyl)hydrazono]butanamide has been found to have neuroprotective effects by preserving neuronal function and reducing neuroinflammation.

Advantages and Limitations for Lab Experiments

N-2-adamantyl-3-[(2,4-dihydroxybenzoyl)hydrazono]butanamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities, making it readily available for research purposes. N-2-adamantyl-3-[(2,4-dihydroxybenzoyl)hydrazono]butanamide is also stable under various conditions, which makes it suitable for long-term storage. However, there are some limitations to using N-2-adamantyl-3-[(2,4-dihydroxybenzoyl)hydrazono]butanamide in lab experiments. Its mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments. Additionally, N-2-adamantyl-3-[(2,4-dihydroxybenzoyl)hydrazono]butanamide has not been extensively tested in vivo, which limits its potential for clinical applications.

Future Directions

There are several future directions for research on N-2-adamantyl-3-[(2,4-dihydroxybenzoyl)hydrazono]butanamide. One area of interest is the development of N-2-adamantyl-3-[(2,4-dihydroxybenzoyl)hydrazono]butanamide derivatives with improved pharmacological properties. Another area of research is the investigation of the mechanism of action of N-2-adamantyl-3-[(2,4-dihydroxybenzoyl)hydrazono]butanamide and its potential targets. Additionally, further studies are needed to evaluate the safety and efficacy of N-2-adamantyl-3-[(2,4-dihydroxybenzoyl)hydrazono]butanamide in vivo, which will be critical for its clinical development.
In conclusion, N-2-adamantyl-3-[(2,4-dihydroxybenzoyl)hydrazono]butanamide is a synthetic compound that has shown promise in scientific research for its potential therapeutic benefits. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed. Further research is needed to fully understand the potential of N-2-adamantyl-3-[(2,4-dihydroxybenzoyl)hydrazono]butanamide as a therapeutic agent.

Synthesis Methods

The synthesis of N-2-adamantyl-3-[(2,4-dihydroxybenzoyl)hydrazono]butanamide involves the reaction between 2,4-dihydroxybenzohydrazide and 2-adamantanone in the presence of acetic acid and ethanol. The reaction mixture is then refluxed for several hours, followed by the addition of 3-bromobutanoyl chloride. The resulting product is purified using column chromatography to obtain N-2-adamantyl-3-[(2,4-dihydroxybenzoyl)hydrazono]butanamide in high yield and purity.

Scientific Research Applications

N-2-adamantyl-3-[(2,4-dihydroxybenzoyl)hydrazono]butanamide has been studied extensively for its potential therapeutic applications. It has shown promising results in the treatment of various diseases, including cancer, diabetes, and neurodegenerative disorders. N-2-adamantyl-3-[(2,4-dihydroxybenzoyl)hydrazono]butanamide has been shown to exhibit anticancer activity by inducing apoptosis and inhibiting cell proliferation in cancer cells. It also has potential as an antidiabetic agent by regulating glucose metabolism and insulin secretion. Additionally, N-2-adamantyl-3-[(2,4-dihydroxybenzoyl)hydrazono]butanamide has been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.